1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile

• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol
• IUPAC Name: 1-(3-methylsulfonylphenyl)cyclobutane-1-carbonitrile
• InChI: InChI=1S/C12H13NO2S/c1-16(14,15)11-5-2-4-10(8-11)12(9-13)6-3-7-12/h2,4-5,8H,3,6-7H2,1H3
• InChI Key: HQZAVIXBGFLPCD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2(CCC2)C#N

Description

1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile is a cyclobutane-based organic compound featuring a carbonitrile group and a 3-(methylsulfonyl)phenyl substituent. Its molecular formula is C₁₂H₁₃NO₂S, with an average molecular mass of 259.30 g/mol. This structural motif is of interest in medicinal chemistry and materials science due to the sulfonyl group’s ability to enhance metabolic stability and binding interactions in bioactive molecules.

Biological Activity

1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile, with the CAS number 1314658-24-6, is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. This article reviews its biological activity, mechanisms of action, and relevant research findings.

• Molecular Formula : C11H12N2O2S
• Molecular Weight : 235.30 g/mol

The biological activity of 1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile is primarily attributed to its interactions with specific enzymes and receptors. Its structure allows it to bind effectively to molecular targets, potentially inhibiting enzymatic activity or modulating receptor functions.

Biological Activities

• Antitumor Activity : Research indicates that compounds similar to 1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile exhibit significant antitumor effects. For instance, a related compound has shown high selectivity against CDK9, a critical enzyme involved in cell cycle regulation and transcriptional control in cancer cells .
• Enzyme Inhibition : The compound has been studied for its ability to inhibit various enzymes. Kinetic studies suggest that it competes with ATP for binding sites in the catalytic cleft of CDK9, indicating its potential as a therapeutic agent in cancer treatment .
• Cell Cycle Arrest and Apoptosis Induction : Studies have demonstrated that treatment with compounds similar to 1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile can induce cell cycle arrest and apoptosis in cancer cell lines. The concentration required for significant apoptosis induction was noted to be effective at low micromolar ranges .

Case Study 1: CDK9 Inhibition

In a study investigating the effects of various compounds on CDK9, it was found that modifications to the cyclobutane structure minimally affected potency against CDK9/cyclin T1 complexes. The study emphasized the importance of hydrophobic interactions within the binding site for maintaining efficacy .

Case Study 2: Antiproliferative Effects

A series of experiments assessed the antiproliferative effects of related compounds on breast cancer cell lines (e.g., MDA-MB-231). Results indicated that specific structural modifications resulted in enhanced potency, with IC50 values reaching as low as 6 nM for some derivatives .

Comparative Analysis

Compound	Molecular Weight (g/mol)	IC50 (nM)	Mechanism
1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile	235.30	TBD	CDK9 Inhibition
KB-0742	287	10	CDK9 Inhibition
Compound 28	TBD	6	CDK9 Inhibition

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Comparisons

The following table summarizes key differences between 1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile and its closest analogs:

Compound Name	Molecular Formula	Molecular Mass (g/mol)	Key Substituent	Notable Properties
1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile	C₁₂H₁₃NO₂S	259.30	3-(Methylsulfonyl)phenyl	High polarity due to -SO₂CH₃; potential for hydrogen bonding and metabolic stability
1-(3-Chlorophenyl)cyclobutanecarbonitrile	C₁₁H₁₀ClN	191.66	3-Chlorophenyl	Moderate polarity; chloro group introduces electron-withdrawing effects
1-[3-(Benzyloxy)phenyl]cyclobutanecarbonitrile	C₁₈H₁₆NO	265.33	3-(Benzyloxy)phenyl	Increased lipophilicity; bulky benzyloxy group may sterically hinder reactivity

Key Observations:

• Electron-Withdrawing Effects : The methylsulfonyl group in the target compound is more electron-withdrawing than the chloro substituent in 1-(3-Chlorophenyl)cyclobutanecarbonitrile , which may enhance the electrophilicity of the carbonitrile group and influence reactivity in nucleophilic addition reactions.
• Solubility : The methylsulfonyl group increases water solubility compared to the lipophilic benzyloxy substituent in 1-[3-(Benzyloxy)phenyl]cyclobutanecarbonitrile , making the target compound more suitable for aqueous-phase reactions.

Pharmacological Potential (Hypothetical)

While direct pharmacological data for 1-[3-(Methylsulfonyl)phenyl]cyclobutanecarbonitrile are unavailable, its structural analogs provide insights:

• Chloro Analogs : Chlorinated aromatic compounds are common in agrochemicals and pharmaceuticals due to their stability and moderate reactivity.
• Methylsulfonyl Derivatives : Compounds with sulfonyl groups, such as those in piperidine-based structures (e.g., 4-(3-(methylsulfonyl)phenyl)-1-propylpiperidin-4-ol ), often exhibit enhanced binding to enzymes or receptors due to sulfonyl-oxygen interactions.